Cas no 1782290-03-2 (N-methyl-N-(2-phenylethyl)hydroxylamine)

• Product Name: N-methyl-N-(2-phenylethyl)hydroxylamine
• CAS No: 1782290-03-2
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5896334
• PubChem ID: 91384487
• Update Time: 2025-07-31

N-methyl-N-(2-phenylethyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, N-hydroxy-N-methyl-
• N-methyl-N-(2-phenylethyl)hydroxylamine
• EN300-1865248
• 1782290-03-2

• Inchi： 1S/C9H13NO/c1-10(11)8-7-9-5-3-2-4-6-9/h2-6,11H,7-8H2,1H3
• InChI Key： HNSGMUUTQQYSQD-UHFFFAOYSA-N
• SMILES： C1(CCN(O)C)=CC=CC=C1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.053±0.06 g/cm3(Predicted)
• Boiling Point: 266.2±19.0 °C(Predicted)
• pka: 14.12±0.69(Predicted)

Additional information on N-methyl-N-(2-phenylethyl)hydroxylamine

N-Methyl-N-(2-Phenylethyl)Hydroxylamine: A Comprehensive Overview

N-Methyl-N-(2-phenylethyl)hydroxylamine (CAS No. 1782290-03-2) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, also referred to as N-methyl-N-(phenethyl)hydroxylamine, has garnered attention due to its unique chemical properties and potential for further exploration in modern research.

The molecular structure of N-methyl-N-(2-phenylethyl)hydroxylamine consists of a hydroxylamine group (-NH-OH) attached to a methyl group and a phenethyl group. This configuration imparts the compound with both hydrophilic and lipophilic characteristics, making it suitable for a wide range of applications. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel drugs targeting specific biological pathways.

One of the most promising areas of research involving N-methyl-N-(2-phenylethyl)hydroxylamine is its application in asymmetric synthesis. Researchers have demonstrated its ability to act as a chiral auxiliary, facilitating the construction of complex molecular architectures with high enantioselectivity. This advancement has significant implications for the pharmaceutical industry, where the demand for enantiopure compounds is rapidly increasing.

In addition to its role in organic synthesis, N-methyl-N-(2-phenylethyl)hydroxylamine has been explored for its potential in catalytic processes. Recent findings suggest that this compound can serve as a ligand in transition metal-catalyzed reactions, enhancing reaction efficiency and selectivity. This discovery opens new avenues for its use in industrial catalysis and green chemistry.

The pharmacological properties of N-methyl-N-(2-phenylethyl)hydroxylamine have also been a focal point of recent investigations. Studies indicate that this compound exhibits modulatory effects on key enzymes involved in metabolic pathways, making it a potential candidate for therapeutic interventions in metabolic disorders. Furthermore, its ability to interact with cellular signaling pathways suggests its potential role in anticancer drug development.

From an environmental perspective, N-methyl-N-(2-phenylethyl)hydroxylamine has been studied for its biodegradability and eco-friendly properties. Research findings indicate that under specific conditions, this compound can undergo microbial degradation, reducing its environmental footprint. This aspect is particularly relevant given the increasing emphasis on sustainable chemical practices.

In conclusion, N-methyl-N-(2-phenylethyl)hydroxylamine (CAS No. 1782290-03-2) stands out as a multifaceted compound with vast potential across diverse scientific domains. Its unique chemical properties, coupled with recent advancements in research, underscore its importance as a valuable tool in modern chemistry and biology.